Cas no 5719-35-7 (Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)-)

Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)- structure
5719-35-7 structure
Product Name:Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)-
CAS No:5719-35-7
MF:C18H22N2O4S
MW:362.443283557892
CID:386900
PubChem ID:1106303
Update Time:2025-04-19

Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)-
    • acetamide, 2-[(4-ethoxyphenyl)(methylsulfonyl)amino]-N-(4-methylphenyl)-
    • 2-(4-ethoxy-N-methylsulfonylanilino)-N-(4-methylphenyl)acetamide
    • SMR000515356
    • CCG-298595
    • CHEMBL1612466
    • MLS001205130
    • BIM-0029060.P001
    • CBMicro_028836
    • Oprea1_731318
    • AB00094577-01
    • DTXSID00360378
    • HMS2847L18
    • Oprea1_309640
    • 2-[(4-Ethoxy-phenyl)-methanesulfonyl-amino]-N-p-tolyl-acetamide
    • 5719-35-7
    • Inchi: 1S/C18H22N2O4S/c1-4-24-17-11-9-16(10-12-17)20(25(3,22)23)13-18(21)19-15-7-5-14(2)6-8-15/h5-12H,4,13H2,1-3H3,(H,19,21)
    • InChI Key: QTCQFVCPRYOSOW-UHFFFAOYSA-N
    • SMILES: S(C)(N(C1C=CC(=CC=1)OCC)CC(NC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 362.13016
  • Monoisotopic Mass: 362.130028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • PSA: 75.71
  • LogP: 2.7
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